Cas no 1491930-83-6 (1-(4-Bromophenyl)but-3-en-2-amine)

• Product Name: 1-(4-Bromophenyl)but-3-en-2-amine
• CAS No: 1491930-83-6
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 5058021
• Update Time: 2025-05-20

1-(4-Bromophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)but-3-en-2-amine
• 1-(4-Bromophenyl)but-3-en-2-amine

• Inchi： 1S/C10H12BrN/c1-2-10(12)7-8-3-5-9(11)6-4-8/h2-6,10H,1,7,12H2
• InChI Key： IPVXTVFOCSVTRA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C=C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(4-Bromophenyl)but-3-en-2-amine

1-(4-Bromophenyl)but-3-en-2-amine (CAS No. 1491930-83-6): A Versatile Building Block in Organic Synthesis

1-(4-Bromophenyl)but-3-en-2-amine (CAS 1491930-83-6) is an important organic intermediate with a unique molecular structure that combines an aromatic bromo-substituted phenyl ring with an aliphatic amine and alkene functionality. This compound has gained significant attention in recent years due to its versatility in pharmaceutical research, material science, and catalysis. The presence of both 4-bromophenyl and but-3-en-2-amine moieties makes it particularly valuable for constructing complex molecular architectures through various coupling reactions.

The chemical properties of 1-(4-Bromophenyl)but-3-en-2-amine make it an excellent candidate for Suzuki-Miyaura cross-coupling reactions, which are currently one of the most searched topics in organic chemistry. Researchers frequently look for "amine-containing coupling partners" and "bromoaryl building blocks" - terms that perfectly describe this compound's utility. Its molecular weight of 226.1 g/mol and balanced lipophilicity (predicted LogP ~2.5) contribute to its popularity in medicinal chemistry applications.

In the context of current research trends, 1491930-83-6 has shown promise in the development of novel bioactive compounds. The pharmaceutical industry is particularly interested in such intermediates for creating potential CNS-active molecules, as the amine functionality can interact with various neurotransmitter systems. Recent publications have highlighted its use in synthesizing dopamine receptor modulators, answering the growing search interest in "neuroactive compound synthesis" and "dopamine-targeting drugs".

The synthetic applications of 1-(4-Bromophenyl)but-3-en-2-amine extend beyond pharmaceuticals. Materials scientists have utilized its bromine substituent for creating π-conjugated systems in organic electronics, addressing the high search volume for "organic semiconductor precursors". The compound's vinyl group allows for further functionalization through click chemistry or polymerization reactions, making it valuable for developing advanced materials with tailored properties.

From a safety and handling perspective, CAS 1491930-83-6 requires standard laboratory precautions typical of amine-containing compounds. While not classified as hazardous under major regulatory systems, proper personal protective equipment should be used when handling this material. The compound's storage conditions (typically 2-8°C under inert atmosphere) and stability characteristics are frequently searched topics by laboratory professionals working with similar brominated intermediates.

The market availability of 1-(4-Bromophenyl)but-3-en-2-amine has increased significantly in recent years, reflecting growing demand from both academic researchers and industrial chemists. Suppliers often highlight its use as a "versatile synthon" or "multifunctional building block" - terms that align with current search trends in organic synthesis. The compound's price point and purity specifications (typically ≥95% by HPLC) make it accessible for various research applications.

Looking forward, 1491930-83-6 is poised to maintain its relevance in chemical research. The increasing interest in "structure-activity relationship studies" and "fragment-based drug discovery" ensures continued demand for such structurally diverse intermediates. Furthermore, its potential applications in developing covalent inhibitors (a hot topic in medicinal chemistry) through the amine functionality makes it particularly valuable for addressing current challenges in targeted therapies.

In conclusion, 1-(4-Bromophenyl)but-3-en-2-amine represents a prime example of how well-designed intermediates can facilitate innovation across multiple scientific disciplines. Its combination of aromatic bromination, amine group, and alkene functionality in a single molecule answers numerous search queries related to "multifunctional chemical building blocks" and "versatile organic intermediates". As research continues to explore new applications for such compounds, CAS 1491930-83-6 will undoubtedly remain an important tool in the chemist's arsenal.